Cas no 2060005-78-7 (2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid)

• Product Name: 2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid
• CAS No: 2060005-78-7
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD30345463
• CID: 5237732
• PubChem ID: 131605166
• Update Time: 2025-06-26

2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[Imino(methyl)oxo-lambda6-sulfanyl]benzoic acid
• GS0099
• 2-(S-methylsulfonimidoyl)benzoic acid
• 2-[Imino(methyl)oxo-lambda6-sulfanyl]benzoicacid
• 2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid

• MDL： MFCD30345463
• Inchi： 1S/C8H9NO3S/c1-13(9,12)7-5-3-2-4-6(7)8(10)11/h2-5,9H,1H3,(H,10,11)
• InChI Key： YDGKZTDNTUPZHP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(=O)O)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 2
• Topological Polar Surface Area: 86.6

Additional information on 2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid

2-Imino(methyl)oxo-lambda6-sulfanylbenzoic Acid: A Comprehensive Overview

2-Imino(methyl)oxo-lambda6-sulfanylbenzoic acid, identified by the CAS registry number 2060005-78-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The name itself suggests a complex molecular structure, with the presence of an imino group, a methyl substituent, and a sulfanyl group attached to a benzoic acid backbone. These functional groups contribute to its diverse chemical properties and reactivity.

The benzoic acid moiety serves as the central framework of this compound, providing a rigid aromatic structure that facilitates various chemical interactions. The imino group (-C=N-) introduces additional functionality, enabling participation in hydrogen bonding and other non-covalent interactions. The methyl group adds steric bulk, which can influence the compound's solubility and bioavailability. Furthermore, the sulfanyl group (-S-) introduces sulfur-based chemistry, which is known for its role in redox reactions and metal coordination.

Recent studies have highlighted the potential of 2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the context of anti-inflammatory and anticancer agents. The compound's ability to modulate key biological pathways, such as those involving cyclooxygenase (COX) enzymes, has been a focal point of investigation.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The sulfanyl group, in particular, has been shown to enhance the compound's conductivity and stability under various environmental conditions.

The synthesis of 2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Subsequent steps involve the introduction of the imino and sulfanyl groups through carefully controlled reactions. The optimization of these steps is critical to ensure high yields and purity of the final product.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying the factors that influence its biodegradation, such as pH levels, temperature, and microbial activity. These studies aim to provide insights into how this compound behaves in natural ecosystems and how it can be safely managed.

In conclusion, 2-imino(methyl)oxo-lambda6-sulfanylbenzoic acid, with its distinctive chemical structure and versatile functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications in drug development, material science, and environmental chemistry underscore its importance as a valuable compound in modern chemical research.